2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol

• IUPAC Name: (2E)-2-[[4-(trifluoromethyl)phenyl]methylidene]-1-azabicyclo[2.2.2]octan-3-ol
• InChI: InChI=1S/C15H16F3NO/c16-15(17,18)12-3-1-10(2-4-12)9-13-14(20)11-5-7-19(13)8-6-11/h1-4,9,11,14,20H,5-8H2/b13-9+
• InChI Key: WPCZJSSIEMUSDD-UKTHLTGXSA-N
• Canonical SMILES: C1CN2CCC1C(C2=CC3=CC=C(C=C3)C(F)(F)F)O
• Isomeric SMILES: C1CN\2CCC1C(/C2=C\C3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C15H16F3NO
• Molecular Weight: 283.29 g/mol

Description

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol, also known as TFMQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. Specifically, this compound has been shown to inhibit the activity of tubulin, a protein involved in cell division, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of viral replication, and the enhancement of catalytic activity in certain reactions. Additionally, this compound has been shown to have low toxicity and good biocompatibility, making it a promising candidate for further study in medicinal chemistry.

Advantages and Limitations for Lab Experiments

One advantage of 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol is its synthetic accessibility, allowing for easy production in the laboratory. Additionally, this compound has been shown to have good stability and solubility in various solvents. However, one limitation of this compound is its relatively low potency compared to other compounds with similar biological activity, requiring higher concentrations to achieve the desired effect.

Future Directions

There are several future directions for the study of 2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol, including its further development as a potential drug candidate for the treatment of cancer and viral infections. Additionally, this compound could be further studied for its potential applications in materials science and catalysis. Further research could also focus on the optimization of the synthesis method to improve the yield and potency of this compound.

Synthesis Methods

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol can be synthesized through a multistep process involving the reaction of 4-(trifluoromethyl)benzaldehyde with quinuclidin-3-ol in the presence of a catalyst. The resulting product is then purified through various techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-[4-(trifluoromethyl)benzylidene]quinuclidin-3-ol has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been shown to have antitumor and antiviral properties, making it a potential candidate for drug development. In materials science, this compound has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks. In catalysis, this compound has been used as a ligand for various metal catalysts, enhancing their activity and selectivity.